Cas no 1563276-09-4 (Ethyl 3,3,3-trifluoro-2-((2-methoxyethyl)imino)propanoate)

• Product Name: Ethyl 3,3,3-trifluoro-2-((2-methoxyethyl)imino)propanoate
• CAS No: 1563276-09-4
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• CID: 5694992
• PubChem ID: 83410986
• Update Time: 2025-11-02

Ethyl 3,3,3-trifluoro-2-((2-methoxyethyl)imino)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,3,3-trifluoro-2-((2-methoxyethyl)imino)propanoate
• 1563276-09-4
• Propanoicacid,3,3,3-trifluoro-2-[(2-methoxyethyl)imino]-,ethylester

• Inchi： 1S/C8H12F3NO3/c1-3-15-7(13)6(8(9,10)11)12-4-5-14-2/h3-5H2,1-2H3/b12-6+
• InChI Key： BKERYJKLXMZIQP-WUXMJOGZSA-N
• SMILES： FC(/C(/C(=O)OCC)=N/CCOC)(F)F

Computed Properties

• Exact Mass: 227.07692773g/mol
• Monoisotopic Mass: 227.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Ketimines

Additional information on Ethyl 3,3,3-trifluoro-2-((2-methoxyethyl)imino)propanoate

Ethyl 3,3,3-trifluoro-2-((2-methoxyethyl)imino)propanoate (CAS No. 1563276-09-4): A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of fluorinated organic compounds, Ethyl 3,3,3-trifluoro-2-((2-methoxyethyl)imino)propanoate (CAS No. 1563276-09-4) has emerged as a valuable synthetic intermediate. This trifluoromethyl-containing ester combines unique electronic properties with versatile reactivity, making it particularly interesting for pharmaceutical, agrochemical, and materials science applications.

The molecular structure of Ethyl 3,3,3-trifluoro-2-((2-methoxyethyl)imino)propanoate features three strategically important functional groups: the ethyl ester, the trifluoromethyl group, and the methoxyethyl imino moiety. This combination creates a molecule with balanced lipophilicity and electronic characteristics that are highly sought after in modern drug discovery programs.

Recent studies highlight the growing importance of fluorinated building blocks in medicinal chemistry, with particular attention to compounds like Ethyl 3,3,3-trifluoro-2-((2-methoxyethyl)imino)propanoate. The trifluoromethyl group is known to significantly influence a molecule's metabolic stability, bioavailability, and binding affinity - properties that answer the frequent search query "why are fluorinated compounds important in drugs?"

Synthetic applications of CAS 1563276-09-4 are numerous. The compound serves as an excellent precursor for the preparation of various heterocyclic compounds, addressing the common research question "how to synthesize fluorinated heterocycles." Its reactive imino group participates in cyclization reactions, while the ester functionality allows for further transformations through hydrolysis or transesterification.

In material science, the Ethyl 3,3,3-trifluoro-2-((2-methoxyethyl)imino)propanoate structure offers interesting possibilities for creating fluorinated polymers with enhanced thermal stability and chemical resistance. This responds to the growing industrial demand captured in searches for "fluorinated materials for extreme conditions."

The compound's stability profile makes it suitable for various reaction conditions, answering another frequent concern in organic synthesis forums: "which fluorinated esters are stable enough for multi-step synthesis?" The methoxyethyl side chain provides additional solubility advantages in both organic and aqueous media.

From a commercial perspective, CAS 1563276-09-4 has seen increasing demand in the past five years, particularly from pharmaceutical research organizations looking for novel fluorinated scaffolds. Market analysis shows particular interest from companies developing CNS-targeting therapeutics, where the compound's ability to cross the blood-brain barrier is highly valued.

Environmental considerations of Ethyl 3,3,3-trifluoro-2-((2-methoxyethyl)imino)propanoate are increasingly important, addressing the trending search term "green chemistry of fluorinated compounds." Recent studies suggest this molecule may offer advantages over some persistent fluorinated pollutants due to its potential for metabolic degradation.

Analytical characterization of 1563276-09-4 typically involves NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC analysis. These methods answer common quality control questions like "how to verify purity of fluorinated esters" that frequently appear in chemical forums.

The synthesis of Ethyl 3,3,3-trifluoro-2-((2-methoxyethyl)imino)propanoate generally proceeds through condensation reactions of appropriately functionalized precursors, with yields typically ranging from 65-85%. Process optimization studies continue to address the industrial need reflected in searches for "scaling up fluorinated compound production."

Storage recommendations for CAS 1563276-09-4 include protection from moisture and storage at reduced temperatures, similar to many reactive esters. These handling considerations respond to practical questions often asked by first-time users of such compounds.

Looking forward, Ethyl 3,3,3-trifluoro-2-((2-methoxyethyl)imino)propanoate is poised to play an important role in emerging areas like fluorinated bioisosteres and PET tracer development, topics that have seen exponential growth in scientific literature citations and search engine queries.

For researchers investigating fluorine effects in medicinal chemistry or developing new fluorinated materials, 1563276-09-4 represents a versatile building block that combines synthetic accessibility with valuable physicochemical properties. Its growing importance reflects broader trends in chemical research toward targeted fluorination strategies.